

Hematuria and Vidofludimus: Key Facts for Researchers

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Vidofludimus

CAS No.: 7178240-30-1

Cat. No.: S548869


Get Quote

The table below summarizes the essential information on hematuria occurrence and the established safety profile of **vidofludimus** across clinical trials.

Aspect	Details from Clinical Evidence
Occurrence & Dose Relationship	Historically observed at high doses (≥ 70 mg daily of the free acid form). Not a common finding at current clinical doses (30-45 mg) [1].
Postulated Mechanism	Dose-related; potentially linked to urinary crystallization of uric acid in acidic urine at very high exposure levels [1].
Current Clinical Safety Profile	In recent Phase 2/3 trials (e.g., for RRMS, PMS, COVID-19), vidofludimus was generally safe and well-tolerated. Common AEs included hair thinning, fatigue, rash, and cystitis (UTI). No new safety signals for hematuria were reported [2] [3] [4].
Monitoring & Detection	In a PSC pilot study, patients self-administered urine dipstick tests every other day for the first two weeks [5].

Recommended Experimental Monitoring Protocol

For your research protocols, you can adapt the monitoring strategy employed in the primary sclerosing cholangitis (PSC) pilot study [5]. This approach provides a practical framework for early detection.



[Click to download full resolution via product page](#)

Methodology Details:

- **Tool:** Urine dipsticks for hematuria detection.
- **Frequency:** Self-administered by subjects every other day during the first two weeks of the treatment phase.
- **Context:** This intensive early monitoring was implemented in a single-arm, open-label pilot study for PSC where subjects received a 30 mg daily dose after a one-week lead-in at 15 mg [5].

Troubleshooting Guide & FAQ for Researchers

Q1: At what dose level was hematuria historically observed, and is it a concern at the current clinical doses?

- **A:** Hematuria was observed in close temporal relationship to dosing at single doses of 210 mg and multiple daily doses of 70 mg of the **vidofludimus** free acid form. The current development of **vidofludimus** calcium (IMU-838) uses doses up to 45 mg daily, which were selected to stay below the exposure levels (AUC) associated with hematuria in earlier trials. Recent Phase 2 studies in multiple sclerosis and COVID-19 have reported no new safety signals concerning hematuria, indicating it is not a common finding at these doses [1] [2] [6].

Q2: What is the postulated mechanism for vidofludimus-induced hematuria?

- **A:** The available evidence suggests a dose-related mechanism. Research notes that very high doses of **vidofludimus** can lead to a lowering of serum uric acid levels. It is hypothesized that urinary crystallization of uric acid in acidic urine could be the mechanism leading to hematuria at these high exposure levels [1].

Q3: What steps should I take if hematuria is detected in a study subject?

- **A:** The provided workflow offers a general guideline. Your specific experimental protocol, approved by an Institutional Review Board (IRB) or Ethics Committee, must be the primary guide.
 - **Confirm the Finding:** Ensure proper technique was used for the urine test.
 - **Clinical Correlation:** Assess the subject for other potential causes (e.g., infection, strenuous exercise, menses in female subjects).
 - **Follow Protocol:** Adhere to the study's pre-defined procedures for managing adverse events, which may include temporary dose interruption, consultation with a nephrologist/urologist, and thorough documentation of the event's severity, duration, and relationship to the study drug.

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. Safety, Tolerability and Pharmacokinetics of Vidofludimus ... [pmc.ncbi.nlm.nih.gov]
2. Safety and Dose-Response of Vidofludimus Calcium in ... [pmc.ncbi.nlm.nih.gov]
3. Immunic Presents Key Vidofludimus Calcium Data at the ... [imux.com]
4. Vidofludimus calcium [mstrust.org.uk]
5. A pilot study of vidofludimus calcium for treatment of primary ... [pmc.ncbi.nlm.nih.gov]
6. Safety and Efficacy of Vidofludimus Calcium in Patients ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Hematuria and Vidofludimus: Key Facts for Researchers]. Smolecule, [2026]. [Online PDF]. Available at:
[<https://www.smolecule.com/products/b548869#vidofludimus-hematuria-management>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com